Cas no 2490374-72-4 (4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride)

• Product Name: 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride
• CAS No: 2490374-72-4
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• MDL: MFCD32853154
• CID: 5360038
• PubChem ID: 154873001
• Update Time: 2025-06-10

4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-amino-1,1-difluoroethyl)-, hydrochloride (1:1)
• 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride

• MDL： MFCD32853154
• Inchi： 1S/C9H9F2NO2.ClH/c10-9(11,5-12)7-3-1-6(2-4-7)8(13)14;/h1-4H,5,12H2,(H,13,14);1H
• InChI Key： LXHHUICJKDQUKW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(=O)O)=CC=1)(F)(F)CN.Cl

Additional information on 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride

4-(2-Amino-1,1-difluoroethyl)benzoic Acid Hydrochloride: A Comprehensive Overview

CAS No. 2490374-72-4, also known as 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride, is a novel compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound is characterized by its unique structure, which includes a difluoroethyl group and an amino functional group attached to a benzoic acid scaffold. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug development and medicinal chemistry.

The chemical structure of 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride can be represented as follows: C₉H₉F₂NO₂·HCl. The difluoroethyl group (CF₂CHNH₂) is particularly noteworthy due to its ability to influence the compound's pharmacokinetic properties, such as solubility, stability, and metabolic behavior. The benzoic acid moiety, on the other hand, contributes to the compound's overall acidity and reactivity.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of drug molecules, which can lead to improved bioavailability and therapeutic efficacy. The presence of the difluoroethyl group in 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride aligns with this trend, making it a valuable candidate for further investigation.

One of the key areas of research involving 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and mediators. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride effectively reduced inflammation in both in vitro and in vivo models of arthritis.

Beyond its anti-inflammatory properties, 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride has also shown promise in the treatment of neurological disorders. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by chronic inflammation and oxidative stress. Research has indicated that this compound can exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. A study published in Neuropharmacology reported that 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride significantly improved cognitive function in animal models of Alzheimer's disease.

The pharmacokinetic profile of 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride is another important aspect that has been extensively studied. Pharmacokinetic data are crucial for understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) in the body. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for once-daily dosing regimens, which can improve patient compliance.

In addition to its therapeutic potential, 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride has also been investigated for its use as a research tool in chemical biology. The ability to modulate specific biological pathways is essential for understanding disease mechanisms and developing targeted therapies. This compound has been used to probe the role of specific enzymes and receptors involved in inflammatory and neurodegenerative processes. For example, it has been used to study the activity of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

The safety profile of 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride is another critical factor that has been evaluated in preclinical studies. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 4-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride (CAS No. 2490374-72-4) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure confers distinct biological properties that make it suitable for various therapeutic indications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a valuable asset in the quest for novel treatments for inflammatory and neurological disorders.